Cas no 1225946-59-7 (2-(2,4-Difluorophenyl)phenol)

2-(2,4-Difluorophenyl)phenol is a fluorinated aromatic compound characterized by the presence of two fluorine atoms at the 2- and 4-positions of one phenyl ring, attached to a phenol group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The fluorine substituents enhance metabolic stability and lipophilicity, which can be advantageous in drug design. Its phenolic functionality allows for further derivatization, enabling the formation of ethers, esters, or other modified structures. The compound's well-defined reactivity and purity make it suitable for precision applications in research and industrial processes.
2-(2,4-Difluorophenyl)phenol structure
2-(2,4-Difluorophenyl)phenol structure
Product Name:2-(2,4-Difluorophenyl)phenol
CAS No:1225946-59-7
MF:C12H8F2O
MW:206.188130378723
MDL:MFCD16484307
CID:2622413
PubChem ID:52984004
Update Time:2025-05-28

2-(2,4-Difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1225946-59-7
    • 2',4'-Difluoro[1,1'-biphenyl]-2-ol
    • CS-0209336
    • 2-(2,4-DIFLUOROPHENYL)PHENOL
    • BS-30332
    • AKOS017550208
    • SCHEMBL16429428
    • DTXSID90680810
    • MFCD16484307
    • 2-(2,4-Difluorophenyl)phenol
    • MDL: MFCD16484307
    • Inchi: 1S/C12H8F2O/c13-8-5-6-9(11(14)7-8)10-3-1-2-4-12(10)15/h1-7,15H
    • InChI Key: FDUOWQHPBXVJSZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=CC=CC=1O)F

Computed Properties

  • Exact Mass: 206.05432120g/mol
  • Monoisotopic Mass: 206.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

2-(2,4-Difluorophenyl)phenol Pricemore >>

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